1-(3-Phenoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C26H16N2O4S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 1-(3-phenoxyphenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H16N2O4S/c29-23-19-11-4-5-12-20(19)32-24-21(23)22(28(25(24)30)26-27-13-14-33-26)16-7-6-10-18(15-16)31-17-8-2-1-3-9-17/h1-15,22H
• InChI Key: RFKRYVIDMQGRIJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C3C4=C(C(=O)N3C5=NC=CS5)OC6=CC=CC=C6C4=O

Description

1-(3-Phenoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 1-(3-Phenoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it has been suggested that the compound exerts its therapeutic effects by modulating various signaling pathways in cells. For example, it has been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. It has also been found to activate the AMPK pathway, which is involved in energy metabolism and cellular stress response.
Biochemical and Physiological Effects:
1-(3-Phenoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have various biochemical and physiological effects. It has been found to inhibit the expression of various genes and proteins that are involved in cancer cell proliferation and survival. It has also been found to reduce the production of inflammatory cytokines and oxidative stress in cells. In addition, the compound has been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-Phenoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments include its potential therapeutic applications and its ability to modulate various signaling pathways in cells. However, the limitations of using this compound include its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 1-(3-Phenoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One direction is to further investigate its mechanism of action and identify the specific signaling pathways that are modulated by the compound. Another direction is to study the pharmacokinetics and pharmacodynamics of the compound in animal models and humans. Additionally, it would be interesting to investigate the potential synergistic effects of the compound with other drugs or natural compounds. Finally, the development of new synthesis methods for the compound could improve its solubility and reduce its toxicity, allowing for further studies and potential clinical applications.
In conclusion, 1-(3-Phenoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has shown promising results in scientific research for its potential therapeutic applications. Further studies are needed to fully understand its mechanism of action, pharmacokinetics, and pharmacodynamics, as well as to develop new synthesis methods for the compound.

Synthesis Methods

The synthesis of 1-(3-Phenoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been achieved using different methods. One of the methods involves the condensation of 3-Phenoxybenzaldehyde, 2-Aminothiazole, and 3,4-dihydro-2H-pyran-2,5-dione in the presence of a catalyst. Another method involves the reaction of 3-Phenoxybenzaldehyde, 2-Aminothiazole, and 2,3-dihydro-1H-inden-1-one in the presence of a base.

Scientific Research Applications

1-(3-Phenoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. The compound has been found to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. It has also been found to possess anti-inflammatory activity by inhibiting the production of inflammatory cytokines. In addition, the compound has shown neuroprotective effects by reducing oxidative stress and inflammation in the brain.